2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate

• CAS No.: 853334-07-3
• Molecular Formula: C17H16Cl2O5
• Molecular Weight: 371.2 g/mol
• IUPAC Name: (2,4-dichlorophenyl)methyl 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C17H16Cl2O5/c1-21-14-6-11(7-15(22-2)16(14)23-3)17(20)24-9-10-4-5-12(18)8-13(10)19/h4-8H,9H2,1-3H3
• InChI Key: SRYNPWAFDZOVPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OCC2=C(C=C(C=C2)Cl)Cl

Description

2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate is a chemical compound with the molecular formula C17H16Cl2O5 and a molecular weight of 371.22 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research

Preparation Methods

The synthesis of 2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate typically involves the esterification of 3,4,5-trimethoxybenzoic acid with 2,4-dichlorobenzyl alcohol. The reaction is carried out in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid, under reflux conditions . The product is then purified using standard techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzyl chloride positions, leading to the formation of various substituted derivatives.

Scientific Research Applications

2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying biochemical pathways and interactions.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

2,4-Dichlorobenzyl 3,4,5-trimethoxybenzoate can be compared with other similar compounds such as:

Methyl 3,4,5-trimethoxybenzoate: This compound shares the trimethoxybenzoate moiety but lacks the dichlorobenzyl group, resulting in different chemical and biological properties.

2,4-Dichlorobenzyl alcohol: This compound contains the dichlorobenzyl group but lacks the trimethoxybenzoate moiety, leading to different reactivity and applications.

The uniqueness of this compound lies in its combined structural features, which confer specific chemical and biological properties that are not present in the individual components .